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Compound of Interest

Compound Name: 2,3-Dibenzyltoluene

Cat. No.: B3432571

Introduction

Dibenzyltoluene (DBT), a high-temperature synthetic thermal oil, is a significant fluid in the field
of stationary power generation. While the specific isomer 2,3-dibenzyltoluene is a component
of commercial DBT mixtures, the industry typically refers to the isomeric mixture as a whole.[1]
DBT's excellent thermal stability and favorable physical properties make it suitable for two
primary applications in this sector: as a heat transfer fluid (HTF) in systems like Concentrated
Solar Power (CSP) and as a Liquid Organic Hydrogen Carrier (LOHC) for chemical energy
storage.[2][3] In its LOHC application, DBT can store hydrogen in a stable, liquid form, which
can be released on demand to power fuel cells.[4]

Data Presentation: Physicochemical Properties of
Dibenzyltoluene

The following table summarizes the key quantitative properties of Dibenzyltoluene (DBT) and
its hydrogenated/dehydrogenated forms, which are critical for its application in power
generation.
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Application
Property Value Source
Relevance
General Properties
(as Heat Transfer
Fluid)
_ Dibenzyltoluene
Chemical Name o - [5]
(Isomeric Mixture)
Common Trade Name  Marlotherm SH - [2]
Defines the effective
Optimal Operating 182°C to 350°C temperature window 6]
Range (360°F to 662°F) for heat transfer
operations.
High boiling point
. ) prevents vaporization
Boiling Point ~390°C (734°F) ) [1]
at operating
temperatures.
Determines the lowest
S temperature at which
Pumpability Limit Approx. -35°C (-31°F) ) [6]
the fluid can be
pumped.
Important for safety
] assessments during
Flash Point 160°C (320°F) ) [6]
handling and
operation.
o ] ] High stability ensures
Minimal impurity o
- _ long fluid life and
Thermal Stability generation (<0.01%) o [4]
minimal system
at 270°C _
fouling.
LOHC Specific
Properties
Hydrogen Storage 6.2 wt.% High gravimetric [4]

Capacity

density for efficient
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hydrogen storage.

The temperature
250°C to 320°C required to release [7]
stored hydrogen.

Dehydrogenation

Temperature

0.07 Pa
(Dehydrogenated: HO-  Low vapor pressure
Vapor Pressure (at
40°C) DBT) /0.04 Pa enhances safety and [7]
(Hydrogenated: H18- simplifies handling.
DBT)

Application 1: Heat Transfer Fluid in Concentrated
Solar Power (CSP)

In stationary power generation, particularly in parabolic trough CSP plants, DBT serves as a
heat transfer fluid.[3] Mirrors focus sunlight onto receiver tubes, heating the DBT flowing within
them to temperatures as high as 350°C.[5][6] This hot thermal oil is then pumped to a heat
exchanger, where it generates high-pressure steam.[3] The steam drives a conventional turbine
to produce electricity.[3] The cooled DBT is then recirculated back to the solar field to be
reheated, completing the cycle.
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Workflow of a CSP plant using Dibenzyltoluene as a heat transfer fluid.

Experimental Protocol: Performance Evaluation of DBT
in a Simulated Solar Loop

This protocol outlines a method for assessing the thermal performance and stability of
Dibenzyltoluene in a laboratory-scale closed-loop system simulating a CSP application.

1. Objective: To evaluate the heat transfer efficiency and thermal degradation of DBT under
controlled, high-temperature flow conditions.

2. Materials and Equipment:
» Dibenzyltoluene (e.g., Marlotherm SH)
o High-temperature closed-loop circulation system with a variable-speed pump

» Electric heater capable of reaching 350°C
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Heat exchanger (liquid-to-air or liquid-to-liquid)
Calibrated thermocouples and pressure sensors
Flow meter
Inert gas supply (Nitrogen) for system purging and expansion tank blanketing
Gas chromatograph (GC) for fluid degradation analysis
Viscometer
. Procedure:

System Preparation: Purge the entire circulation loop with nitrogen to remove oxygen and
prevent oxidation of the fluid at high temperatures.

Fluid Charging: Fill the loop with a known volume of fresh DBT.

Initial Analysis: Take a baseline sample of the DBT and analyze its viscosity and composition
using a viscometer and GC.

System Startup: Pressurize the system slightly with nitrogen in the expansion tank. Begin
circulating the DBT at a predetermined flow rate.

Heating Phase: Activate the electric heater and gradually increase the fluid temperature to
the target operating point (e.g., 350°C).[6] Monitor system pressure throughout.

Steady-State Operation: Maintain the target temperature and flow rate for an extended
period (e.g., 100 hours) to simulate operational stress. Record temperature readings at the
heater outlet and heat exchanger inlet/outlet to calculate heat transfer efficiency.

Sampling: Periodically (e.qg., every 24 hours), carefully extract small samples of the hot fluid
for analysis.

Degradation Analysis: Cool the samples and analyze them for changes in viscosity and
chemical composition. Use GC to identify and quantify the formation of low-boiling ("lights")
and high-boiling ("heavies") degradation products.
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» Data Interpretation: Compare the heat transfer performance and fluid degradation rate over
time against the baseline to determine the fluid's stability and suitability for the application.

Application 2: Liquid Organic Hydrogen Carrier
(LOHC) for Power Generation

DBT is a promising LOHC for stationary power generation due to its high hydrogen storage
capacity (6.2% by weight) and excellent thermal stability.[4] The process involves two main
stages:

e Hydrogenation (Charging): In a catalytic reaction, DBT (HO-DBT) is combined with hydrogen
under pressure, forming perhydro-dibenzyltoluene (H18-DBT), the fully hydrogenated and
energy-rich form. This liquid is stable and can be safely stored and transported at ambient
conditions.

o Dehydrogenation (Discharging): When power is needed, the H18-DBT is passed through a
catalytic reactor heated to 250-320°C.[7] This process releases high-purity hydrogen, which
can then be used to power a fuel cell, generating electricity. The dehydrogenated DBT is
recovered and can be reused in subsequent hydrogenation cycles.
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The LOHC cycle using Dibenzyltoluene for hydrogen storage and power generation.

Experimental Protocol: Catalytic Dehydrogenation of
H18-DBT for Hydrogen Release
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This protocol describes a general procedure for the dehydrogenation of perhydro-
dibenzyltoluene (H18-DBT) in a continuous flow reactor to produce hydrogen.

1. Objective: To measure the rate and purity of hydrogen released from H18-DBT over a
catalyst at a specified temperature.

2. Materials and Equipment:

e Perhydro-dibenzyltoluene (H18-DBT)

e Packed-bed continuous flow reactor

o High-temperature tube furnace

e Dehydrogenation catalyst (e.g., Platinum or Palladium on an alumina support)[4]
e High-pressure liquid pump (e.g., HPLC pump) for feeding H18-DBT

o Back pressure regulator to control system pressure

o Gas-liquid separator

e Mass flow controller and meter for released hydrogen

e Gas chromatograph (GC) with a thermal conductivity detector (TCD) for hydrogen purity
analysis

3. Procedure:

o Catalyst Packing: Load a known mass of the catalyst into the reactor tube, securing it with
quartz wool plugs.

o System Assembly: Assemble the reactor within the tube furnace and connect the liquid feed
system, back pressure regulator, and gas-liquid separator.

o Catalyst Activation (if required): Heat the catalyst under a flow of hydrogen or inert gas as
per the manufacturer's instructions to ensure optimal activity.
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» System Purge: Purge the entire system with an inert gas (e.g., Argon or Nitrogen) to remove
air.

o Dehydrogenation Reaction: a. Heat the reactor to the desired dehydrogenation temperature
(e.g., 290°C).[4] b. Set the back pressure regulator to the target pressure. c. Start pumping
H18-DBT through the reactor at a defined flow rate (Weight Hourly Space Velocity - WHSV).

e Product Collection and Analysis: a. The reactor effluent (a mix of gaseous hydrogen and
liquid LOHC) enters the gas-liquid separator. b. The liquid (partially dehydrogenated DBT) is
collected for later analysis (e.g., by refractive index or GC) to determine the degree of
dehydrogenation. c. The released gas (primarily hydrogen) is routed through the mass flow
meter to measure the production rate.

o Purity Measurement: Periodically, direct a sample of the released gas to the GC-TCD to
analyze its purity.

o Steady-State Data: Once the system reaches a steady state (stable temperature, pressure,
and hydrogen flow), record all data for a set period to ensure reproducibility.

o System Shutdown: Stop the liquid feed pump, cool the reactor under an inert gas flow, and
safely depressurize the system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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